Cas no 2230808-47-4 (Sodium 2-(dimethylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate)

• Product Name: Sodium 2-(dimethylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate
• CAS No: 2230808-47-4
• MF: C₇H₈N₃NaO₃
• MW: 205.146492004395
• MDL: MFCD31691258
• CID: 5685245
• PubChem ID: 165578583
• Update Time: 2025-06-08

Sodium 2-(dimethylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-2394684
• 2230808-47-4
• sodium 2-(dimethylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate
• Sodium 2-(dimethylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate

• MDL： MFCD31691258
• Inchi： 1S/C7H9N3O3.Na/c1-10(2)7-8-3-4(6(12)13)5(11)9-7;/h3H,1-2H3,(H,12,13)(H,8,9,11);/q;+1/p-1
• InChI Key： XLUWTDZMPDYRKM-UHFFFAOYSA-M
• SMILES： [Na+].O=C1C(C(=O)[O-])=CN=C(N1)N(C)C

Computed Properties

• Exact Mass: 205.04633541g/mol
• Monoisotopic Mass: 205.04633541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.8Ų

Additional information on Sodium 2-(dimethylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate

Comprehensive Overview of Sodium 2-(dimethylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate (CAS No. 2230808-47-4)

Sodium 2-(dimethylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate (CAS No. 2230808-47-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sodium salt derivative of a dihydropyrimidine carboxylate is characterized by its unique molecular structure, which includes a dimethylamino group and a carboxylate moiety. These functional groups contribute to its reactivity and potential applications in drug synthesis and material science. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in developing new therapeutic agents.

The compound's CAS No. 2230808-47-4 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its systematic name, Sodium 2-(dimethylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate, highlights its structural features, making it a subject of interest for chemists exploring pyrimidine derivatives and their biological activities. Recent studies have focused on its potential as a precursor for anticancer agents and antiviral drugs, aligning with the growing demand for novel treatments in precision medicine.

In the context of green chemistry, Sodium 2-(dimethylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate has been evaluated for its synthetic efficiency and environmental impact. Its water-soluble nature, attributed to the sodium carboxylate group, reduces the need for organic solvents, addressing sustainability concerns in industrial processes. This aligns with current trends in eco-friendly synthesis and circular economy initiatives, which prioritize minimal waste and energy consumption.

Another area of exploration is the compound's utility in peptide modification and bioconjugation. Its reactive sites enable selective coupling with biomolecules, facilitating the development of targeted drug delivery systems. This application is particularly relevant to the burgeoning field of nanomedicine, where precision and biocompatibility are paramount. Researchers are also investigating its potential in fluorescence labeling, leveraging its structural properties for diagnostic imaging.

From a commercial perspective, Sodium 2-(dimethylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate is supplied by specialized chemical manufacturers catering to the pharmaceutical and biotechnology sectors. Quality control measures, such as HPLC and NMR analysis, ensure high purity and consistency, meeting the stringent requirements of GMP compliance. The compound's shelf stability and compatibility with aqueous systems further enhance its appeal for large-scale production.

In summary, Sodium 2-(dimethylamino)-6-oxo-1,6-dihydropyrimidine-5-carboxylate (CAS No. 2230808-47-4) represents a versatile and promising chemical entity with multifaceted applications. Its integration into cutting-edge research underscores its value in advancing drug discovery, sustainable chemistry, and biomedical engineering. As scientific inquiries evolve, this compound is poised to play a pivotal role in addressing global health and environmental challenges.